Cas no 156901-58-5 (8-nitroisoquinolin-5-amine)

• Product Name: 8-nitroisoquinolin-5-amine
• CAS No: 156901-58-5
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD00837756
• CID: 138518
• PubChem ID: 8142975
• Update Time: 2025-11-02

8-nitroisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 8-nitroisoquinolin-5-amine
• 5-Isoquinolinamine,8-nitro-
• 5-amino-8-nitroisoquinoline
• 5-Isoquinolinamine,8-nitro
• 8-Nitro-5-Isoquinolinamine
• CS-0196828
• DTXSID10429081
• EN300-64720
• MFCD00837756
• AS-39975
• Z424799674
• AKOS009159177
• A902809
• 156901-58-5
• 5-Isoquinolinamine, 8-nitro-
• AMY26493
• AE-842/31981018
• DB-264207

• MDL： MFCD00837756
• Inchi： 1S/C9H7N3O2/c10-8-1-2-9(12(13)14)7-5-11-4-3-6(7)8/h1-5H,10H2
• InChI Key： QKGFZLNYZKMJBQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C2C=CN=CC=21)N)=O

Computed Properties

• Exact Mass: 189.05400
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.73000
• LogP: 2.82960

Additional information on 8-nitroisoquinolin-5-amine

8-Nitroisoquinolin-5-amine (CAS No. 156901-58-5): A Versatile Compound in Modern Chemistry

8-Nitroisoquinolin-5-amine (CAS No. 156901-58-5) is a specialized chemical compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique nitroisoquinoline structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in 8-nitroisoquinolin-5-amine derivatives due to their potential applications in drug discovery and material science.

The molecular structure of 8-nitroisoquinolin-5-amine features a nitro group (-NO₂) at the 8-position and an amino group (-NH₂) at the 5-position of the isoquinoline ring. This arrangement imparts distinct electronic and steric properties, making it a valuable building block for heterocyclic chemistry. Recent studies highlight its role in the development of small molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways.

One of the most exciting applications of 8-nitroisoquinolin-5-amine lies in its potential as a precursor for anticancer agents. The compound's ability to interact with specific biological targets has made it a subject of intense research in medicinal chemistry. For instance, derivatives of 8-nitroisoquinolin-5-amine have shown promising activity against certain cancer cell lines, sparking interest in their further development as therapeutic candidates.

In addition to its pharmaceutical applications, 8-nitroisoquinolin-5-amine is also explored in material science. Its conjugated system and electron-withdrawing nitro group make it a candidate for designing organic semiconductors and fluorescent probes. These materials are crucial for advancements in optoelectronic devices and bioimaging technologies, aligning with the growing demand for sustainable and high-performance materials.

The synthesis of 8-nitroisoquinolin-5-amine typically involves multi-step organic reactions, including nitration and amination processes. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for producing this compound. Researchers are particularly focused on optimizing reaction conditions to improve yields and reduce waste, addressing the global push toward sustainable chemical manufacturing.

From a market perspective, the demand for 8-nitroisoquinolin-5-amine is expected to rise, driven by its expanding applications in drug discovery and advanced materials. Pharmaceutical companies and research institutions are actively seeking high-purity samples of this compound to support their R&D efforts. Suppliers specializing in fine chemicals and custom synthesis are responding to this demand by offering tailored solutions for bulk and small-scale procurement.

For researchers working with 8-nitroisoquinolin-5-amine, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, protected from light and moisture. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings, ensuring compliance with occupational health and safety standards.

In summary, 8-nitroisoquinolin-5-amine (CAS No. 156901-58-5) represents a versatile and valuable compound in modern chemistry. Its applications span from pharmaceutical development to material innovation, making it a focal point for ongoing research. As scientific understanding of its properties and potential grows, 8-nitroisoquinolin-5-amine is poised to play an increasingly important role in addressing some of the most pressing challenges in health and technology.